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Compound of Interest

Compound Name: SN-38 4-Deoxy-glucuronide

Cat. No.: B15294098

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and context
of SN-38 4-Deoxy-glucuronide. Given that this compound is primarily known as a byproduct in
the synthesis of the major SN-38 metabolite, SN-38 glucuronide (SN-38G), this document will
also delve into the metabolic pathway of SN-38 and the analytical methods used for its related
compounds.

Chemical Identity and Structure

SN-38 4-Deoxy-glucuronide is recognized as an impurity that can arise during the chemical
synthesis of SN-38 glucuronide. Its structural distinction lies in the absence of a hydroxyl group
at the 4-position of the glucuronic acid moiety.

Below is a table summarizing the key chemical identifiers for SN-38 4-Deoxy-glucuronide.
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Identifier Value

Molecular Formula C28H26N2010[1]

Molecular Weight 550.51 g/mol [1]

Alternate CAS Number 1391052-70-2 (relative stereochemistry)[1]

InChl=1S/C28H26N2010/c1-3-13-14-7-12(39-
26-23(32)20(31)9-21(40-26)25(34)35)5-6-
18(14)29-22-15(13)10-30-19(22)8-17-

InChl 16(24(30)33)11-38-27(36)28(17,37)4-2/h5-
9,20,23,26,31-32,37H,3-4,10-11H2,1-2H3,
(H,34,35)/t20-,23+,26+,28-/m0/s1[1]
CCC1=C2C(C(N3C2)=CC(--INVALID-LINK--

SMILES (CC)C(OC4)=0)=C4C3=0)=NC5=CC=C(O[C@

H]6--INVALID-LINK---—-INVALID-LINK--
C=C(C(0)=0)06)C=C51[1]

Context of Formation: The Glucuronidation of SN-38

SN-38 is the potent, active metabolite of the anticancer drug irinotecan.[2] Its elimination from
the body is primarily mediated by glucuronidation to form SN-38 glucuronide (SN-38G), a more
water-soluble and less toxic compound that can be excreted.[2][3] This metabolic process is
catalyzed by UDP-glucuronosyltransferases (UGTs), with UGT1A1 being the principal enzyme
involved.[2]

The formation of SN-38 4-Deoxy-glucuronide as a byproduct would occur during the chemical
synthesis of SN-38G, likely due to incomplete hydroxylation of the glucuronic acid precursor or
side reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15294098?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15294098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

